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Compound Name: SMW139

Cat. No.: B15570563 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the positron emission tomography (PET)

tracer [11C]SMW139 and its correlation with immunohistochemistry (IHC) for the detection of

neuroinflammation. [11C]SMW139 targets the P2X7 receptor (P2X7R), which is highly

expressed on pro-inflammatory microglia, making it a valuable tool for non-invasive imaging of

microglial activation.[1][2][3][4] This guide synthesizes experimental data to aid researchers in

evaluating the utility of [11C]SMW139 PET imaging in their studies.

Quantitative Data Summary
The correlation between the [11C]SMW139 PET signal and immunohistochemical markers of

neuroinflammation has been investigated in various preclinical models. The following table

summarizes the key quantitative findings from these studies.
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Model System PET Tracer IHC Marker(s)
Correlation
Findings

Reference

Experimental

Autoimmune

Encephalomyeliti

s (EAE) Rat

Model

[11C]SMW139 Clinical Score

Significant

Positive

Correlation:-

Pearson

coefficient =

0.75- Spearman

coefficient = 0.76

(p < 0.0001)

[1]

EAE Rat Model [11C]SMW139
IBA-1, CD11b,

CD68, P2X7R

A "very good

correlation" was

observed

between

[11C]SMW139

uptake and the

expression of

these microglial

activation

markers. High

P2X7R

expression on

activated

microglia also

correlated with

tracer uptake.

Alzheimer's

Disease (AD)

Mouse Model

(APP/PS1-21)

[11C]SMW139 P2X7R, TSPO No statistically

significant

increase in

[11C]SMW139

standardized

uptake values

(SUVs) was

observed,

consistent with

ex vivo
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autoradiography.

IHC showed a

minor increase in

P2X7R staining

with age, while

TSPO staining

showed a more

robust increase.

Human Post-

Mortem Brain

Tissue (AD vs.

Control)

[11C]SMW139

Autoradiography

P2X7R, Iba1,

MHC-II

Visually,

[11C]SMW139

binding

correlated with

P2X7R IHC

staining, but

quantification

showed no

significant

correlation.

However, P2X7R

IHC staining did

correlate with

Iba1 (r² =

0.7934) and

MHC-II (r² =

0.9082) staining

in the white

matter of AD

patients.

Experimental Protocols
Detailed methodologies are crucial for reproducing and building upon existing research. The

following sections outline the typical experimental protocols for [11C]SMW139 PET imaging

and subsequent immunohistochemical validation as described in the cited literature.

[11C]SMW139 PET Imaging Protocol
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Animal Models: Studies have utilized Lewis rats for the Experimental Autoimmune

Encephalomyelitis (EAE) model and APP/PS1-21 transgenic mice for Alzheimer's disease

models.

Radiotracer Synthesis: [11C]SMW139 is synthesized as previously described in the

literature.

Tracer Injection: Animals are injected intravenously with a bolus of [11C]SMW139 (e.g., 25–

35 MBq).

PET Scan Acquisition: Dynamic PET scans are typically acquired for a duration of 90

minutes post-injection. For human studies, a 90-minute dynamic scan is also common

following an infusion of approximately 362 ± 44 MBq of the tracer.

Data Analysis: Time-activity curves are generated to analyze the tracer kinetics. The optimal

model for describing [11C]SMW139 kinetics has been identified as a reversible two-tissue

compartment model. In some preclinical studies, standardized uptake values (SUVs) are

calculated.

Immunohistochemistry (IHC) and Autoradiography
Protocol

Tissue Collection and Preparation: Following the final PET scan, animals are euthanized,

and the brain and spinal cord are collected. Tissues are then prepared for cryosectioning.

Autoradiography: To validate the specific binding of the tracer, ex vivo autoradiography is

performed on tissue sections.

Immunohistochemical Staining:

Primary Antibodies: Sections are incubated with primary antibodies targeting markers of

interest, such as:

Iba1, CD11b, CD68 for activated microglia and macrophages.

P2X7R to confirm the target of the PET tracer.
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Secondary Antibodies and Visualization: Appropriate secondary antibodies conjugated to a

detectable label are used, followed by a visualization reagent.

Image Analysis: Stained sections are imaged, and the intensity or area of positive staining is

quantified to allow for correlation with PET data.

Visualizations
Experimental Workflow for Correlating [11C]SMW139
PET with IHC
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Caption: Experimental workflow for correlating in vivo [11C]SMW139 PET imaging with ex vivo

immunohistochemistry.

P2X7R-Mediated Neuroinflammation Signaling
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Caption: Simplified diagram of P2X7R signaling in microglia and the binding of the

[11C]SMW139 PET tracer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7556947/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7556947/
https://www.springermedicine.com/multiple-sclerosis/positron-emission-tomography/pet-imaging-of-p2x7r-in-the-experimental-autoimmune-encephalomye/22895924
https://www.springermedicine.com/multiple-sclerosis/positron-emission-tomography/pet-imaging-of-p2x7r-in-the-experimental-autoimmune-encephalomye/22895924
https://www.springermedicine.com/multiple-sclerosis/positron-emission-tomography/pet-imaging-of-p2x7r-in-the-experimental-autoimmune-encephalomye/22895924
https://www.benchchem.com/product/b15570563#correlation-of-smw139-pet-signal-with-immunohistochemistry
https://www.benchchem.com/product/b15570563#correlation-of-smw139-pet-signal-with-immunohistochemistry
https://www.benchchem.com/product/b15570563#correlation-of-smw139-pet-signal-with-immunohistochemistry
https://www.benchchem.com/product/b15570563#correlation-of-smw139-pet-signal-with-immunohistochemistry
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15570563?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15570563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

